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Compound of Interest

Compound Name: ONPG

cat. No.: B10762244

This guide provides essential safety and logistical information for the proper disposal of o-
Nitrophenyl-B-D-galactopyranoside (ONPG), a chromogenic substrate widely used in molecular
biology and microbiology to detect (3-galactosidase activity. Adherence to these procedures is
critical for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Hazard Profile

According to multiple safety data sheets, ONPG is not classified as a hazardous substance or
mixture under the Globally Harmonized System (GHS) or OSHA regulations.[1][2][3][4][5] It
presents no known OSHA hazards.[2][4] However, standard laboratory precautions should
always be observed. May cause mild irritation to the skin, eyes, or respiratory tract upon
contact or inhalation.[4] In case of accidental release, personnel should avoid dust formation,
sweep up the material, and place it in a suitable, closed container for disposal.[1][3][4] It is
crucial to prevent ONPG from entering drains.[1][3][4]

Quantitative Safety Data Summary

While specific toxicity data is largely unavailable, the hazard ratings provide a quantitative
measure of ONPG's low-risk profile.[1][2]
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Hazard Metric Rating Source

Not a dangerous substance or

GHS Classification ) [4][5]
mixture
OSHA Hazards No known OSHA hazards [2][4]
) Health: 0, Flammaubility: O,
HMIS Rating ] [4]
Physical: 0
NFPA Rating Health: 0, Fire: 0, Reactivity: O [4]

Procedural Disposal Plan

The correct disposal method for ONPG depends on whether it is unused (pure chemical) or has

been used in biological applications (potentially contaminated).

Disposal of Unused or Surplus ONPG

Unused ONPG and its contaminated packaging should be disposed of as chemical waste.

Step-by-Step Procedure:

Consult Regulations: Always dispose of the material in compliance with all local, state, and
national environmental regulations.[1][6]

Contact Waste Disposal Service: Offer surplus and non-recyclable ONPG to a licensed
professional waste disposal company.[3][7] They can provide guidance on proper packaging
and labeling for pickup.

Packaging: Ensure the material is in a suitable, securely closed, and clearly labeled
container before disposal.[1][3]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3][7]

Disposal of ONPG Used in Experimental Protocols
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When ONPG is used in microbiological or clinical settings (e.g., ONPG test discs or solutions),
it must be treated as potentially biohazardous waste.

Step-by-Step Procedure:

» Decontamination: All used or unusable preparations of ONPG that have come into contact
with microorganisms or clinical samples must be decontaminated.[8]

 Sterilization: The primary method for decontamination is sterilization by autoclaving and/or
incineration.[8] Follow established laboratory procedures for disposing of infectious
materials.[8]

o Final Disposal: After sterilization, the decontaminated waste can typically be disposed of as
regular laboratory waste, in accordance with institutional guidelines.

Experimental Protocol: Post-Assay ONPG Waste
Handling

This protocol outlines the methodology for handling waste generated from a typical ONPG-
based [3-galactosidase assay in a microbiology laboratory.

o Collection: Collect all materials containing ONPG and microbial cultures (e.g., test tubes,
microplates, pipette tips, ONPG discs) in a designated biohazard waste container.

o Autoclaving: Seal the biohazard container and process it through a standard autoclave cycle
according to your institution's biosafety guidelines. This ensures the inactivation of all
biological agents.

o Disposal: Once the material is sterilized and cooled, it can be discarded with the regular,
non-hazardous laboratory trash. Ensure the biohazard symbols on the bags are defaced.

o Documentation: Maintain records of waste decontamination as required by laboratory and
regulatory protocols.

ONPG Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ONPG.
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Start: Assess ONPG Waste

ONPG for Disposal

Disposal [Pathways

Used in Biological Assay or
Contaminated with Microorganisms?

Unused / Expired Used / Contaminated
(Pure Chemical) (Biohazardous)

Procedures

Step 1: Package in Labeled Step 1. Decontaminate &
Container Sterilize (Autoclave)

Step 2: Transfer to Licensed Step 2: Dispose as
Waste Disposal Company Decontaminated Lab Waste

Click to download full resolution via product page

Caption: Logical workflow for determining the correct ONPG disposal procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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